Cas no 2171373-57-0 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• CAS No: 2171373-57-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5899021
• PubChem ID: 165581506
• Update Time: 2025-06-09

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• (2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid
• EN300-1529047
• 2171373-57-0

• Inchi： 1S/C26H32N2O5/c1-4-23(25(30)31)28-24(29)13-17(16(2)3)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
• InChI Key： KEWUCYUPHNKMHD-IRCUZVAFSA-N
• SMILES： O(C(NCC(CC(N[C@@H](C(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic Acid (CAS No. 2171373-57-0)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid, CAS No. 2171373-57-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a promising candidate for further research and development in drug discovery. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers seeking novel therapeutic agents.

The molecular structure of this compound features a chiral center at the (2R) position, which is crucial for its pharmacological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecule suggests its utility in peptide synthesis and proteomics research. Additionally, the amide and carboxylic acid functionalities provide multiple sites for interaction with biological targets, making it a versatile scaffold for drug design.

In recent years, there has been a surge in the development of targeted therapies that leverage the specificity of chiral compounds to modulate biological pathways. The (2R)-configuration of this compound aligns with the growing trend in designing enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. Studies have shown that enantiopure compounds often demonstrate superior pharmacokinetic profiles, which is a critical factor in their clinical success.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy as it is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during coupling reactions. This protection strategy ensures high yields and purity in peptide-based drug development. Furthermore, the incorporation of fluorene derivatives into pharmaceuticals has been associated with improved photostability and bioavailability, attributes that are highly desirable in therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By employing molecular docking simulations, scientists can identify potential binding interactions between this compound and target proteins. Preliminary studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer, indicating its potential as an anti-inflammatory or chemotherapeutic agent.

The amide bond in the molecule serves as a critical pharmacophoric element, facilitating hydrogen bonding interactions with biological targets. This feature is particularly important for designing small molecules that can modulate protein function by binding to specific residues within active sites or allosteric pockets. The presence of multiple amide groups also allows for structural diversity, enabling the synthesis of analogs with tailored properties.

Exploring the synthetic pathways to this compound reveals its complexity and the expertise required to produce it on a scalable basis. The synthesis involves multiple steps, including protection-deprotection strategies, stereoselective reactions, and purification techniques. These challenges underscore the importance of advanced synthetic methodologies in modern drug discovery pipelines.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its chiral nature could be exploited in developing chiral auxiliaries or catalysts for asymmetric synthesis, contributing to greener and more sustainable chemical processes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid are likely to play a pivotal role in next-generation drug development. Their unique structural features and functional groups offer a rich foundation for innovation, driving progress in both academic research and industrial applications.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid represents a significant advancement in medicinal chemistry. Its complex architecture and multifunctional groups position it as a valuable tool for exploring new therapeutic strategies. As our understanding of biological systems evolves, compounds such as this one will continue to inspire breakthroughs that improve human health and well-being.